Cas no 862831-69-4 (2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide
• CAS No: 862831-69-4
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 6176833
• PubChem ID: 7087367
• Update Time: 2025-05-20

2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide
• 862831-69-4
• F0675-0631
• 2-(1,2-dimethylindol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide
• AKOS024595010

• Inchi： 1S/C20H20N2O2/c1-12-9-13(2)11-15(10-12)21-20(24)19(23)18-14(3)22(4)17-8-6-5-7-16(17)18/h5-11H,1-4H3,(H,21,24)
• InChI Key： DZKUILLTBJMCDJ-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=C(C)C=C(C)C=1)=O)C1=C(C)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide

Introduction to 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide (CAS No. 862831-69-4) and Its Emerging Applications in Chemical Biology

The compound 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide, identified by the CAS number 862831-69-4, represents a fascinating molecule in the realm of chemical biology. This heterocyclic amide exhibits a unique structural framework that has garnered significant attention from researchers due to its potential pharmacological properties and biological interactions. The presence of a dimethylindole moiety linked to a dimethylphenyl group via an acetoamide linkage suggests a multifaceted role in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds in addressing complex diseases. The 1,2-dimethyl-1H-indol-3-yl substituent in this molecule is particularly noteworthy, as indole derivatives are well-documented for their involvement in various biological processes. Studies have demonstrated that indole-based compounds can interact with a wide range of targets, including transcription factors, kinases, and ion channels. The incorporation of dimethyl groups on both the indole and phenyl rings may enhance the compound's solubility and metabolic stability, making it a promising candidate for further investigation.

The acetoamide functionality at the C-terminal end of the molecule introduces additional possibilities for biological activity. Acetoamides are known to serve as key pharmacophores in many drugs, often participating in hydrogen bonding interactions with biological targets. In the context of this compound, the acetoamide may facilitate binding to specific enzymes or receptors, thereby modulating cellular signaling pathways. This hypothesis is supported by computational studies that predict favorable interactions between the N-(3,5-dimethylphenyl)-2-oxoacetamide moiety and potential binding sites on target proteins.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory responses. Emerging research indicates that indole derivatives can influence the production of cytokines and other mediators involved in inflammation. The structural features of 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide suggest that it may interact with pathways such as NF-κB or MAPK, which are central to inflammatory processes. Preliminary in vitro studies have shown promising results in reducing pro-inflammatory cytokine expression when tested against cell lines relevant to inflammatory diseases.

The 3,5-dimethylphenyl group adds another layer of complexity to the compound's potential biological activity. Methylphenyl derivatives are known for their role in central nervous system (CNS) disorders and have been explored as intermediates in the development of anxiolytics and stimulants. The presence of two methyl groups at the 3 and 5 positions may enhance lipophilicity while maintaining selectivity for certain biological targets. This balance is crucial for developing drugs with improved pharmacokinetic profiles.

In terms of synthetic chemistry, 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide exemplifies the sophistication achievable through multi-step organic synthesis. The construction of the indole ring system followed by functionalization at multiple positions requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have made it possible to synthesize such complex molecules more efficiently while minimizing environmental impact.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and material science. Indole derivatives are known for their role as plant growth regulators and have been investigated for their effects on crop yield and stress resistance. Additionally, the unique electronic properties of this molecule make it a candidate for development as an organic semiconductor or ligand in catalytic systems.

Future research directions for 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2-oxoacetamide should focus on elucidating its mechanism of action through both computational modeling and experimental validation. High-resolution structural determination using techniques such as X-ray crystallography could provide insights into how this molecule interacts with biological targets at an atomic level. Furthermore, exploring analogues with modified substitution patterns may reveal additional pharmacological properties or enhance potency.

The integration of artificial intelligence (AI) tools into drug discovery has accelerated the identification of novel compounds like this one. Machine learning algorithms can predict biological activity based on structural features alone, allowing researchers to prioritize candidates for further testing. As these technologies continue to evolve, compounds like 862831-69-4 will become increasingly valuable assets in therapeutic development pipelines.

In conclusion, 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3,5-dimethylphenyl)-2 oxoacetamide (CAS No. 86 238 41 9) represents a structurally intriguing compound with significant potential across multiple domains of chemical biology. Its unique combination of functional groups makes it a promising candidate for further exploration, particularly in areas such as inflammation, neuroscience, and sustainable chemistry. As research progresses, this molecule is likely to contribute valuable insights into both fundamental biological processes and innovative therapeutic strategies. p > article > response >